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Compound of Interest

Compound Name: Uncargenin C

Cat. No.: B15594843 Get Quote

Uncargenin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Uncargenin C is a naturally occurring triterpenoid compound that has been isolated from plant

species such as Uncaria rhychophylla and Turpinia arguta. While its direct biological activities

and mechanisms of action remain largely uncharacterized in publicly available scientific

literature, its chemical structure and fundamental properties have been documented. This guide

provides a consolidated overview of the known chemical and physical properties of

Uncargenin C. Notably, an intermediate of Uncargenin C has been reported to possess anti-

leukemia properties, suggesting potential avenues for future research and drug development.

However, detailed experimental protocols, extensive biological activity data, and associated

signaling pathways for Uncargenin C itself are not extensively documented in accessible

scientific literature.

Chemical Structure and Properties
Uncargenin C is classified as a triterpenoid, a large and diverse class of organic compounds

derived from a 30-carbon precursor, squalene. Its chemical identity is established by its unique

molecular structure.

Table 1: Chemical and Physical Properties of Uncargenin C
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Property Value Source

CAS Number 152243-70-4 [1][2]

Molecular Formula C₃₀H₄₈O₅ [1][2][3]

Molecular Weight 488.7 g/mol [1][2]

IUPAC Name

(4aS,6aS,6bR,8R,8aR,9R,10S

,12aR,12bR,14bS)-8,10-

Dihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-

1,3,4,5,6,6a,6b,7,8,8a,9,10,11,

12,12a,12b,13,14b-

octadecahydropicene-4a(2H)-

carboxylic Acid

[2]

Synonyms Not specified

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage Desiccate at -20°C [1]

Biological Activity
The currently available information on the biological activity of Uncargenin C is limited. It is

noteworthy that an intermediate of Uncargenin C, and not the compound itself, has been

reported to exhibit anti-leukemia activity[4]. However, specific details regarding the structure of

this intermediate, the cell lines tested, and the potency of the activity are not readily available in

the surveyed literature. Further research is required to isolate and identify this active

intermediate and to fully characterize its potential as an anti-cancer agent.

Due to the lack of detailed studies on the biological effects of Uncargenin C, there is no

information available on the signaling pathways it may modulate.
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Experimental Information
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Uncargenin C are not extensively described in the accessible scientific literature. The initial

isolation was reported from the ethanol extract of Uncaria rhychophylla Miq.

Future Research Directions
The reported anti-leukemia activity of an Uncargenin C intermediate presents a compelling

case for further investigation. Future research efforts could focus on the following areas:

Total Synthesis: Development of a synthetic route to Uncargenin C and its intermediates

would provide a reliable source of material for biological testing and structure-activity

relationship (SAR) studies.

Identification of the Active Intermediate: Isolation and structural elucidation of the specific

intermediate possessing anti-leukemia activity is a critical next step.

Biological Screening: A comprehensive biological screening of Uncargenin C and its

derivatives against a panel of cancer cell lines and other disease models could uncover

novel therapeutic applications.

Mechanism of Action Studies: Once a significant biological activity is confirmed, studies to

elucidate the underlying mechanism of action and identify the molecular targets and

signaling pathways involved will be essential.

Conclusion
Uncargenin C is a triterpenoid with a defined chemical structure but largely unexplored

biological potential. The tantalizing report of anti-leukemia activity in an intermediate highlights

the need for further research into this natural product and its derivatives. This technical guide

summarizes the current state of knowledge and aims to provide a foundation for future

scientific inquiry into the therapeutic potential of Uncargenin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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